Cas no 142260-04-6 (2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-)

2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)- structure
142260-04-6 structure
Product Name:2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-
CAS No:142260-04-6
MF:C20H26O2S
MW:330.484244823456
CID:1316440
Update Time:2024-08-18

2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneheptanoic acid, 5-(3-phenylpropyl)-
    • Inchi: 1S/C20H26O2S/c21-20(22)14-7-2-1-6-12-18-15-16-19(23-18)13-8-11-17-9-4-3-5-10-17/h3-5,9-10,15-16H,1-2,6-8,11-14H2,(H,21,22)
    • InChI Key: IYZPDXXSVHOLTH-UHFFFAOYSA-N
    • SMILES: C1(CCCCCCC(O)=O)SC(CCCC2=CC=CC=C2)=CC=1

Computed Properties

  • Exact Mass: 330.16548

Experimental Properties

  • Density: 1.105±0.06 g/cm3(Predicted)
  • Boiling Point: 486.1±33.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.77±0.10(Predicted)

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